5-Bromo-2-ethoxy-1,3-dimethylbenzene

• IUPAC Name: 5-bromo-2-ethoxy-1,3-dimethylbenzene
• InChI: InChI=1S/C10H13BrO/c1-4-12-10-7(2)5-9(11)6-8(10)3/h5-6H,4H2,1-3H3
• InChI Key: FHKSFGKFYPVMFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)Br)C
• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol

Description

5-Bromo-2-ethoxy-1,3-dimethylbenzene (5-BE) is an organic compound with a wide range of applications in scientific research. It is a colorless solid with a characteristic odor, and is used as a reagent in syntheses of other compounds. 5-BE is a versatile compound that has been used in a variety of biochemical and physiological studies, as well as in the development of new synthetic methods.

Mechanism of Action

Target of Action

Like many benzene derivatives, it may interact with various biological targets, including enzymes, receptors, and other proteins, depending on its specific chemical structure and functional groups .

Mode of Action

The mode of action of 5-Bromo-2-ethoxy-1,3-dimethylbenzene is likely to involve electrophilic aromatic substitution, a common reaction mechanism for benzene derivatives . In this process, the compound may act as an electrophile, forming a sigma-bond with the benzene ring and generating a positively charged intermediate . This intermediate can then undergo further reactions, leading to the formation of a substituted benzene ring .

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Bromo-2-ethoxy-1,3-dimethylbenzene in laboratory experiments is its versatility. It can be used as a reagent in a variety of syntheses, and can also be used as a starting material in the synthesis of a variety of compounds. Furthermore, 5-Bromo-2-ethoxy-1,3-dimethylbenzene is relatively stable and non-toxic, making it safe to use in laboratory experiments.
The main limitation of using 5-Bromo-2-ethoxy-1,3-dimethylbenzene in laboratory experiments is its cost. It is relatively expensive compared to other compounds, and may not be suitable for use in large-scale experiments. In addition, the reaction conditions necessary for the synthesis of 5-Bromo-2-ethoxy-1,3-dimethylbenzene can be difficult to control, making it difficult to produce high yields of the compound.

Future Directions

Given the versatility of 5-Bromo-2-ethoxy-1,3-dimethylbenzene, there are a variety of potential future directions for its use. These include further research into its biochemical and physiological effects, as well as its potential use in the development of new pharmaceuticals. In addition, 5-Bromo-2-ethoxy-1,3-dimethylbenzene could be used as a starting material in the synthesis of a variety of heterocyclic compounds, such as pyridines, quinolines, and indoles. Finally, 5-Bromo-2-ethoxy-1,3-dimethylbenzene could be used in the development of new synthetic methods, such as the development of new catalysts for the synthesis of other compounds.

Synthesis Methods

5-Bromo-2-ethoxy-1,3-dimethylbenzene is synthesized in the laboratory using a variety of methods. One method is the reaction of 2-bromoethanol with 1,3-dimethylbenzene in the presence of a Lewis acid catalyst. This reaction yields 5-Bromo-2-ethoxy-1,3-dimethylbenzene in good yield and with high purity. Other methods have also been developed, such as the reaction of 1,3-dimethylbenzene and bromoethane in the presence of a strong base, or the reaction of 1,3-dimethylbenzene and bromoacetyl bromide in the presence of a strong base.

Scientific Research Applications

5-Bromo-2-ethoxy-1,3-dimethylbenzene has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of other compounds, such as 1-bromo-2-ethoxy-3-methylbenzene and 2-bromo-3-ethoxy-1-methylbenzene. It has also been used in the synthesis of a variety of heterocyclic compounds, such as pyridines, quinolines, and indoles. In addition, 5-Bromo-2-ethoxy-1,3-dimethylbenzene has been used as a starting material in the synthesis of a variety of pharmaceuticals, such as anti-cancer and anti-inflammatory drugs.